Cas no 2229242-53-7 (2-(1,3-oxazol-5-yl)cyclopropan-1-amine)
2-(1,3-oxazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-oxazol-5-yl)cyclopropan-1-amine
- EN300-1777263
- 2229242-53-7
-
- Inchi: 1S/C6H8N2O/c7-5-1-4(5)6-2-8-3-9-6/h2-5H,1,7H2
- InChI Key: GAHCVKLGOLETLM-UHFFFAOYSA-N
- SMILES: O1C=NC=C1C1CC1N
Computed Properties
- Exact Mass: 124.063662883g/mol
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52Ų
2-(1,3-oxazol-5-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777263-0.05g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-0.1g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-0.25g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-0.5g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-1.0g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1777263-2.5g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-5.0g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1777263-10.0g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1777263-1g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1777263-5g |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine |
2229242-53-7 | 5g |
$4475.0 | 2023-09-20 |
2-(1,3-oxazol-5-yl)cyclopropan-1-amine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(1,3-oxazol-5-yl)cyclopropan-1-amine
Introduction to 2-(1,3-oxazol-5-yl)cyclopropan-1-amine (CAS No. 2229242-53-7)
2-(1,3-oxazol-5-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229242-53-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a cyclopropane ring fused with an oxazole moiety, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery. The unique combination of these functional groups imparts distinct chemical properties that have garnered interest from researchers exploring novel therapeutic agents.
The cyclopropane unit in this compound is known for its high ring strain, which can influence reactivity and biological interactions. This strain can be exploited to enhance binding affinity or modulate metabolic stability, making it a valuable scaffold in designing small-molecule drugs. On the other hand, the oxazole ring is a prominent pharmacophore found in numerous bioactive molecules, including antifungals, herbicides, and cardiovascular drugs. Its presence in 2-(1,3-oxazol-5-yl)cyclopropan-1-amine suggests potential biological activity that warrants further exploration.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Studies have indicated that the electron-deficient nature of the oxazole ring can facilitate interactions with biological targets, while the cyclopropane moiety may enhance binding through steric constraints. These insights have guided synthetic strategies aimed at optimizing the molecule's pharmacokinetic profile and therapeutic efficacy.
In the context of drug development, 2-(1,3-oxazol-5-yl)cyclopropan-1-amine represents a promising candidate for further investigation. Its structural features align well with current trends in medicinal chemistry, where hybrid molecules incorporating multiple heterocyclic systems are designed to achieve synergistic effects. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing their potential in treating chronic diseases.
The synthesis of 2-(1,3-oxazol-5-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclopropanation reactions to introduce the cyclopropane ring and nucleophilic substitution or condensation reactions to integrate the oxazole moiety. Advances in catalytic systems have enabled more efficient and selective synthesis routes, reducing byproduct formation and improving overall yields.
From a biochemical perspective, the amine functional group in 2-(1,3-oxazol-5-yl)cyclopropan-1-amine offers opportunities for interaction with various biological targets. Amines are common pharmacophores in drugs targeting neurological disorders, infectious diseases, and cancer. The unique positioning of this amine within the molecule may influence its solubility, permeability across biological membranes (lipophilicity), and metabolic stability—critical factors determining its suitability as a drug candidate.
Current research is also exploring derivatization strategies to enhance the therapeutic potential of 2-(1,3-oxazol-5-yl)cyclopropan-1-amine. By modifying substituents on the oxazole or cyclopropane rings, chemists can fine-tune electronic properties and steric interactions to improve target specificity. Such modifications are often guided by structure-based drug design approaches, where high-resolution crystal structures of protein targets provide insights into optimal binding orientations.
The role of 2-(1,3-oxazol-5-yl)cyclopropan-1-am ine in medicinal chemistry is further underscored by its potential as a building block for larger molecular architectures. Its rigid framework can serve as a scaffold for constructing more complex drug candidates with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to translate these structural features into tangible therapeutic benefits.
In conclusion, 2-(1 ,3 -ox az ol -5 -y l )c yclo pro pan - 1 -a min e (CAS No . 2229242 -53 -7) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with recent advances in synthetic and computational chemistry , positions it as a valuable asset for drug discovery efforts . Continued exploration into its derivatives and mechanisms of action will likely uncover novel therapeutic applications that benefit human health . p >
2229242-53-7 (2-(1,3-oxazol-5-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)